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Compound of Interest

Compound Name: 2-Cyclopentylpyridine

Cat. No.: B15225465 Get Quote

In-depth Technical Guide: 2-Cyclopentylpyridine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information regarding the molecular weight and

chemical formula of 2-Cyclopentylpyridine, a heterocyclic aromatic organic compound. The

data is presented in a clear, tabular format for ease of reference. A logical diagram illustrates

the relationship between the compound's nomenclature and its fundamental chemical

properties.

Core Molecular Data
The fundamental molecular properties of 2-Cyclopentylpyridine are summarized in the table

below. This data is critical for a variety of applications, including stoichiometric calculations in

chemical reactions, determination of molar concentration, and analysis in mass spectrometry.

Property Value

Chemical Formula C₁₀H₁₃N[1]

Molecular Weight 147.22 g/mol

Note: The molecular weight is calculated based on the atomic weights of the constituent

elements (Carbon: ~12.011 u, Hydrogen: ~1.008 u, Nitrogen: ~14.007 u).
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Logical Relationship Diagram
The following diagram illustrates the direct relationship between the common name of the

compound and its corresponding molecular formula and weight. This visualization aids in

understanding the fundamental identifiers of 2-Cyclopentylpyridine.
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Caption: Relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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